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Abstract
This technical guide provides a comprehensive overview of the synthesis, characterization, and

potential biological significance of the long-chain tertiary alcohol, 10-Methyl-10-nonadecanol.
While a primary discovery and characterization paper for this specific molecule is not readily

available in the public domain, this document outlines a robust and widely accepted synthetic

methodology, predicts its key physicochemical and spectroscopic properties, and discusses its

potential role in biological systems based on its structural characteristics and the behavior of

similar long-chain alcohols. This guide is intended to serve as a foundational resource for

researchers interested in the synthesis and evaluation of 10-Methyl-10-nonadecanol for

various applications, including its potential use in drug delivery systems.

Introduction
10-Methyl-10-nonadecanol is a saturated tertiary alcohol with the chemical formula C20H42O.

[1] Its structure consists of a nineteen-carbon chain with a hydroxyl group and a methyl group

both attached to the tenth carbon atom. This structure imparts specific physical and chemical

properties that are of interest in various fields of chemical and biological research. Long-chain

fatty alcohols are known to be present in various natural sources and have been identified as

plant metabolites.[1] Their amphiphilic nature, arising from a long hydrophobic carbon chain

and a polar hydroxyl group, allows them to interact with lipid membranes, suggesting potential

applications in areas such as drug delivery and formulation science.[1]
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This document details a proposed synthesis of 10-Methyl-10-nonadecanol via a Grignard

reaction, a powerful and versatile method for the formation of carbon-carbon bonds and the

synthesis of alcohols. Furthermore, it presents a comprehensive characterization profile,

including predicted physical properties and a detailed analysis of expected spectroscopic data

(¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Physicochemical Properties
The key physicochemical properties of 10-Methyl-10-nonadecanol are summarized in the

table below. The predicted values are based on its chemical structure and data available for

similar long-chain alcohols.

Property Value Reference

IUPAC Name 10-methylnonadecan-10-ol [1]

CAS Number 50997-06-3 [1]

Molecular Formula C20H42O [1]

Molecular Weight 298.5 g/mol [1]

Boiling Point 349.5 ± 10.0 °C (Predicted) [2]

Density 0.838 ± 0.06 g/cm³ (Predicted) [2]

pKa 15.31 ± 0.29 (Predicted) [2]

Synthesis of 10-Methyl-10-nonadecanol
The synthesis of 10-Methyl-10-nonadecanol can be efficiently achieved through a Grignard

reaction, a fundamental and widely used method for the preparation of tertiary alcohols. The

proposed two-step synthesis involves the reaction of a Grignard reagent, nonylmagnesium

bromide, with undecan-2-one, followed by an acidic workup.

Proposed Synthetic Pathway
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Grignard Reaction
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Caption: Proposed Grignard synthesis of 10-Methyl-10-nonadecanol.

Experimental Protocol
Step 1: Preparation of Nonylmagnesium bromide (Grignard Reagent)

To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel, add magnesium turnings (1.1 eq).

The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).

Add anhydrous tetrahydrofuran (THF) to the flask to cover the magnesium turnings.

In the dropping funnel, prepare a solution of 1-bromononane (1.0 eq) in anhydrous THF.

Add a small amount of the 1-bromononane solution to the magnesium turnings to initiate the

reaction. The reaction can be initiated by gentle heating or the addition of a small crystal of

iodine if necessary.

Once the reaction has started (indicated by bubbling and a cloudy appearance), add the

remaining 1-bromononane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture at room temperature for an

additional 1-2 hours to ensure the complete formation of the Grignard reagent.
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Step 2: Reaction with Undecan-2-one and Workup

Cool the freshly prepared Grignard reagent in an ice bath.

Prepare a solution of undecan-2-one (1.0 eq) in anhydrous THF in a separate dropping

funnel.

Add the undecan-2-one solution dropwise to the cold Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

Pour the reaction mixture slowly into a beaker containing a mixture of crushed ice and a

saturated aqueous solution of ammonium chloride to quench the reaction and precipitate the

magnesium salts.

Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 100 mL).

Combine the organic extracts and wash them with brine, then dry over anhydrous sodium

sulfate.

Filter the drying agent and concentrate the organic solution under reduced pressure to obtain

the crude 10-Methyl-10-nonadecanol.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield the pure tertiary alcohol.

Characterization
The structure of the synthesized 10-Methyl-10-nonadecanol can be confirmed by a

combination of spectroscopic techniques.

Spectroscopic Data (Predicted)
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Technique Expected Features

¹H NMR (CDCl₃)

δ ~1.25 (m, large integral, overlapping CH₂

groups of the long chains), δ ~1.15 (s, 3H, -CH₃

at C10), δ ~0.88 (t, 6H, terminal -CH₃ groups of

the nonyl chains), δ ~1.4 (s, 1H, -OH, may be

broad and exchangeable with D₂O).

¹³C NMR (CDCl₃)

δ ~74 (quaternary carbon C10), δ ~40-45 (CH₂

adjacent to C10), δ ~20-35 (other CH₂ carbons

in the chains), δ ~25 (methyl carbon at C10), δ

~14 (terminal methyl carbons).

IR (KBr or neat)

Strong, broad absorption around 3400 cm⁻¹ (O-

H stretch of the alcohol), sharp absorptions

around 2920 and 2850 cm⁻¹ (C-H stretches of

the alkyl chains), absorption around 1150 cm⁻¹

(C-O stretch of the tertiary alcohol).

Mass Spec (EI)

Molecular ion peak (M⁺) at m/z 298. A

prominent peak corresponding to the loss of a

water molecule (M-18) at m/z 280.

Fragmentation patterns showing cleavage on

either side of the tertiary carbon, leading to

characteristic fragment ions.

Potential Biological Role and Applications
While specific biological studies on 10-Methyl-10-nonadecanol are not extensively reported,

its structural similarity to other long-chain fatty alcohols suggests potential interactions with

biological membranes.[1] The long, hydrophobic alkyl chains can intercalate into the lipid

bilayer of cell membranes, while the polar hydroxyl group can interact with the polar head

groups of phospholipids or the aqueous environment.

This amphiphilic nature could influence membrane properties such as fluidity and permeability.

[1] Such interactions are of significant interest in drug development, where molecules with

these characteristics can be explored as penetration enhancers or as components of drug

delivery systems like liposomes or solid lipid nanoparticles.
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Conceptual Interaction with a Lipid Bilayer

Lipid Bilayer 10-Methyl-10-nonadecanol

OH

Hydrophobic Tail
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Caption: Interaction of 10-Methyl-10-nonadecanol with a lipid bilayer.

Conclusion
10-Methyl-10-nonadecanol represents an interesting long-chain tertiary alcohol with potential

applications in materials science and drug delivery. This technical guide provides a

comprehensive, albeit predictive, framework for its synthesis and characterization. The

proposed Grignard synthesis is a robust and high-yielding method for obtaining this molecule.

The predicted spectroscopic data provides a clear roadmap for its identification and

characterization. Further research into the biological activities of 10-Methyl-10-nonadecanol is
warranted to explore its full potential, particularly its interactions with cellular membranes and

its utility in pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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